Cas no 1805296-63-2 (6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1805296-63-2
• MF: C₇H₂F₆N₂O₂
• MW: 260.093402385712
• CID: 4883522
• Update Time: 2025-05-23

6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6N2O2/c8-4-3(15(16)17)1-2(6(9)10)14-5(4)7(11,12)13/h1,6H
• InChI Key： MIXFBQIYHKRUKE-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(F)F)N=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine

6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound CAS No. 1805296-63-2, known as 6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and structural versatility. The molecule features a pyridine ring with multiple substituents, including a difluoromethyl group at position 6, a fluoro group at position 3, a nitro group at position 4, and a trifluoromethyl group at position 2. These substituents contribute to the compound's distinct electronic and steric properties, making it a valuable subject for research in fields such as pharmacology, agrochemistry, and materials science.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel agrochemicals. The presence of electron-withdrawing groups like nitro and trifluoromethyl in this compound enhances its stability and bioactivity, making it a promising candidate for use as a herbicide or fungicide. Researchers have reported that such compounds exhibit selective toxicity towards various plant pathogens while maintaining low toxicity to non-target organisms. This dual functionality underscores the potential of 6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine in sustainable agriculture practices.

In the realm of pharmacology, the compound's structure suggests potential applications as a lead molecule for drug development. The combination of fluorinated groups and nitro groups can influence the molecule's solubility, permeability, and binding affinity to biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high accuracy, facilitating the design of more effective drug candidates. For instance, studies have shown that similar pyridine derivatives can act as inhibitors of key enzymes involved in metabolic disorders, offering new avenues for therapeutic intervention.

The synthesis of 6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to streamline the production process. These techniques not only enhance efficiency but also reduce environmental impact by minimizing waste generation.

Beyond its chemical synthesis, the compound's physical properties have been extensively characterized using advanced analytical techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula and exact mass, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its structural arrangement. Additionally, X-ray crystallography has been utilized to determine its three-dimensional molecular geometry, which is critical for understanding its interactions with other molecules.

In terms of environmental impact assessment, researchers have investigated the biodegradation pathways of similar pyridine derivatives under controlled laboratory conditions. These studies suggest that compounds with electron-withdrawing groups may undergo slower degradation compared to their less substituted counterparts due to increased stability. However, further research is needed to fully understand the environmental fate of CAS No. 1805296-63-2 and ensure its safe use in commercial applications.

The application of machine learning algorithms in predicting the physicochemical properties of organic compounds has opened new possibilities for studying molecules like 6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine. By analyzing large datasets of related compounds, these algorithms can predict properties such as logP (octanol-water partition coefficient), pKa values, and toxicity profiles with remarkable accuracy. Such predictions significantly accelerate the discovery process by reducing the need for extensive experimental testing.

In conclusion, CAS No. 1805296-63-2, or 6-(Difluoromethyl)-3-fluoro-4-nitro-2-(trifluoromethyl)pyridine, represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique structure endows it with valuable chemical properties that make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping innovative solutions across various industries.